(2-Chlorophenyl)-(4-propan-2-ylpiperazin-1-yl)methanone

• IUPAC Name: (2-chlorophenyl)-(4-propan-2-ylpiperazin-1-yl)methanone
• InChI: InChI=1S/C14H19ClN2O/c1-11(2)16-7-9-17(10-8-16)14(18)12-5-3-4-6-13(12)15/h3-6,11H,7-10H2,1-2H3
• InChI Key: KIGXULOYLWKNIT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCN(CC1)C(=O)C2=CC=CC=C2Cl
• Molecular Formula: C14H19ClN2O
• Molecular Weight: 266.76 g/mol

Description

(2-Chlorophenyl)-(4-propan-2-ylpiperazin-1-yl)methanone, also known as Ketamine, is a dissociative anesthetic drug that is commonly used for surgical anesthesia and pain management. It was first synthesized in 1962 by Calvin Stevens, an American chemist, and was approved by the FDA in 1970. Ketamine has been shown to have a wide range of applications in scientific research, including the study of depression, addiction, and pain.

Mechanism of Action

(2-Chlorophenyl)-(4-propan-2-ylpiperazin-1-yl)methanone works by blocking the N-methyl-D-aspartate (NMDA) receptor, which is involved in the regulation of mood, cognition, and pain perception. This blockade leads to an increase in the release of glutamate, a neurotransmitter that is involved in the formation of new neural connections and the regulation of synaptic plasticity.
Biochemical and Physiological Effects:
(2-Chlorophenyl)-(4-propan-2-ylpiperazin-1-yl)methanone has been shown to have a wide range of biochemical and physiological effects, including increased neuroplasticity, increased synaptogenesis, and increased production of brain-derived neurotrophic factor (BDNF). It has also been shown to have anti-inflammatory effects and to increase the production of anti-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (2-Chlorophenyl)-(4-propan-2-ylpiperazin-1-yl)methanone in scientific research is its rapid onset of action and long-lasting effects. This allows researchers to study the effects of the drug over an extended period of time. However, (2-Chlorophenyl)-(4-propan-2-ylpiperazin-1-yl)methanone has also been shown to have a number of limitations, including the potential for abuse and the development of tolerance over time.

Future Directions

There are a number of future directions for the use of (2-Chlorophenyl)-(4-propan-2-ylpiperazin-1-yl)methanone in scientific research, including the development of new formulations and delivery methods, the study of its effects on different populations (such as children and the elderly), and the exploration of its potential as a treatment for other psychiatric disorders, such as bipolar disorder and post-traumatic stress disorder. Additionally, there is ongoing research into the mechanisms of action of (2-Chlorophenyl)-(4-propan-2-ylpiperazin-1-yl)methanone, which may lead to the development of new drugs with similar therapeutic effects.

Synthesis Methods

The synthesis of (2-Chlorophenyl)-(4-propan-2-ylpiperazin-1-yl)methanone involves the reaction of 2-chlorobenzonitrile with cyclohexanone in the presence of a reducing agent such as sodium borohydride. The resulting product is then reacted with 4-(2-hydroxypropyl)piperidine to yield (2-Chlorophenyl)-(4-propan-2-ylpiperazin-1-yl)methanone.

Scientific Research Applications

(2-Chlorophenyl)-(4-propan-2-ylpiperazin-1-yl)methanone has been extensively studied for its potential therapeutic effects in the treatment of depression, anxiety, and addiction. It has been shown to have a rapid onset of action and long-lasting effects, making it a promising treatment option for patients who do not respond to traditional antidepressant medications.